Cas no 1010389-88-4 (3-(2-Ethyl-5-methyl-2H-pyrazol-3-yl)propionitrile)

• Product Name: 3-(2-Ethyl-5-methyl-2H-pyrazol-3-yl)propionitrile
• CAS No: 1010389-88-4
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 2151700
• Update Time: 2023-08-05

3-(2-Ethyl-5-methyl-2H-pyrazol-3-yl)propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-5-methyl-2H-pyrazol-3-yl)propionitrile
• JMZSFOWHJYWOCH-UHFFFAOYSA-N
• 3-(2-ethyl-5-methyl-2H-pyrazol-3-yl)-propionitrile
• 3-(1-ethyl-3-methyl-1H-pyrazol-5-yl)propanenitrile
• 3-(2-Ethyl-5-methyl-2H-pyrazol-3-yl)propionitrile

• Inchi： 1S/C9H13N3/c1-3-12-9(5-4-6-10)7-8(2)11-12/h7H,3-5H2,1-2H3
• InChI Key： JMZSFOWHJYWOCH-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC(C)=N1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 41.6